Cas no 36596-53-9 (1,9-dimethyl 5-oxononanedioate)

1,9-dimethyl 5-oxononanedioate structure

36596-53-9 structure

Product Name:1,9-dimethyl 5-oxononanedioate

CAS No:36596-53-9

MF:C₁₁H₁₈O₅

MW:230.257624149323

CID:1477812

PubChem ID:12386440

Update Time:2025-04-21

1,9-dimethyl 5-oxononanedioate Chemical and Physical Properties

Names and Identifiers

- Nonanedioic acid, 5-oxo-, dimethyl ester
- dimethyl 5-oxononanedioate
- 1,9-dimethyl 5-oxononanedioate
- DTXSID50495760
- SCHEMBL25279991
- EN300-11725053
- 36596-53-9
- starbld0044878
- Inchi： 1S/C11H18O5/c1-15-10(13)7-3-5-9(12)6-4-8-11(14)16-2/h3-8H2,1-2H3
- InChI Key： YSUOGWANLOPQRT-UHFFFAOYSA-N
- SMILES： O=C(CCCC(=O)OC)CCCC(=O)OC

Computed Properties

Exact Mass: 230.11544
Monoisotopic Mass: 230.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 10
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 69.7Å²

Experimental Properties

PSA: 69.67

1,9-dimethyl 5-oxononanedioate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-11725053-0.05g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	0.05g	$162.0	2023-05-25
Enamine	EN300-11725053-0.1g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	0.1g	$241.0	2023-05-25
Enamine	EN300-11725053-0.25g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	0.25g	$347.0	2023-05-25
Enamine	EN300-11725053-0.5g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	0.5g	$546.0	2023-05-25
Enamine	EN300-11725053-1.0g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	1g	$699.0	2023-05-25
Enamine	EN300-11725053-2.5g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	2.5g	$1370.0	2023-05-25
Enamine	EN300-11725053-5.0g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	5g	$2028.0	2023-05-25
Enamine	EN300-11725053-10.0g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	10g	$3007.0	2023-05-25
Aaron	AR01GBJG-50mg	Nonanedioic acid, 5-oxo-, dimethyl ester	36596-53-9	95%	50mg	$248.00	2025-02-14
Aaron	AR01GBJG-100mg	Nonanedioic acid, 5-oxo-, dimethyl ester	36596-53-9	95%	100mg	$357.00	2025-02-14

1,9-dimethyl 5-oxononanedioate Related Literature

1. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

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